Cas no 121802-99-1 (1H-Imidazole-5-carbonitrile,1-methyl-2-(2-methyl-1-propen-1-yl)-)

1H-Imidazole-5-carbonitrile,1-methyl-2-(2-methyl-1-propen-1-yl)- structure
121802-99-1 structure
Product Name:1H-Imidazole-5-carbonitrile,1-methyl-2-(2-methyl-1-propen-1-yl)-
CAS No:121802-99-1
MF:C9H11N3
MW:161.203741312027
CID:155610
PubChem ID:147686
Update Time:2025-04-19

1H-Imidazole-5-carbonitrile,1-methyl-2-(2-methyl-1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carbonitrile,1-methyl-2-(2-methyl-1-propen-1-yl)-
    • 1-Methyl-2-(2-methyl-1-propenyl)-1H-imidazole-5-carbonitrile
    • 3-methyl-2-(2-methylprop-2-enyl)imidazole-4-carbonitrile
    • 1-methyl-2-(2-methylprop-1-en-1-yl)-1H-imidazole-5-carbonitrile
    • DTXSID40923966
    • 121802-99-1
    • Inchi: 1S/C9H11N3/c1-7(2)4-9-11-6-8(5-10)12(9)3/h4,6H,1-3H3
    • InChI Key: BXNADKKLRSOKHM-UHFFFAOYSA-N
    • SMILES: N1(C)C(C#N)=CN=C1/C=C(\C)/C

Computed Properties

  • Exact Mass: 161.09543
  • Monoisotopic Mass: 161.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.01
  • Boiling Point: 328.1°Cat760mmHg
  • Flash Point: 152.2°C
  • Refractive Index: 1.541
  • PSA: 41.61
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